Cas no 1217800-70-8 (4,5-Dichloro-2-fluorobenzaldehyde)
4,5-Dichloro-2-fluorobenzaldehyde is a halogenated aromatic aldehyde with the molecular formula C₇H₃Cl₂FO. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—featuring chloro and fluoro groups adjacent to the formyl functionality—enhances reactivity in electrophilic and nucleophilic transformations, making it valuable for constructing complex molecular frameworks. The electron-withdrawing effects of the halogens also improve stability and selectivity in cross-coupling reactions. With high purity and consistent quality, it is suitable for research and industrial applications requiring precise functionalization of aromatic systems. Proper handling is advised due to its reactive aldehyde group.
1217800-70-8 structure
Product Name:4,5-Dichloro-2-fluorobenzaldehyde
CAS No:1217800-70-8
MF:C7H3Cl2FO
MW:193.00252366066
MDL:MFCD28785955
CID:2093263
PubChem ID:87317372
Update Time:2025-06-06
4,5-Dichloro-2-fluorobenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dichloro-2-fluorobenzaldehyde
- Benzaldehyde, 4,5-dichloro-2-fluoro-
- BS-42736
- 4,5-dichloro-2-fluoro-benzaldehyde
- SCHEMBL1965867
- OXEVLIPBDBFQBA-UHFFFAOYSA-N
- C90875
- SY322813
- DB-084716
- 1217800-70-8
- MFCD28785955
- CS-0183158
-
- MDL: MFCD28785955
- Inchi: 1S/C7H3Cl2FO/c8-5-1-4(3-11)7(10)2-6(5)9/h1-3H
- InChI Key: OXEVLIPBDBFQBA-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C(C=O)=C1)F)Cl
Computed Properties
- Exact Mass: 191.9544983g/mol
- Monoisotopic Mass: 191.9544983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1Ų
4,5-Dichloro-2-fluorobenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB556252-1 g |
4,5-Dichloro-2-fluorobenzaldehyde; . |
1217800-70-8 | 1g |
€808.00 | 2023-06-14 | ||
| eNovation Chemicals LLC | D658660-1G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 1g |
$555 | 2024-07-21 | |
| eNovation Chemicals LLC | D658660-5G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 5g |
$1675 | 2024-07-21 | |
| eNovation Chemicals LLC | D658660-10G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 10g |
$2795 | 2024-07-21 | |
| eNovation Chemicals LLC | D658660-25G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 25g |
$4830 | 2023-09-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5166-1G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 1g |
¥ 2,970.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5166-5G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 5g |
¥ 8,910.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5166-10G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 10g |
¥ 14,850.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ5166-25G |
4,5-dichloro-2-fluorobenzaldehyde |
1217800-70-8 | 97% | 25g |
¥ 29,535.00 | 2023-03-31 | |
| Aaron | AR0016O3-1g |
Benzaldehyde, 4,5-dichloro-2-fluoro- |
1217800-70-8 | 97% | 1g |
$368.00 | 2025-02-10 |
4,5-Dichloro-2-fluorobenzaldehyde Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
1217800-70-8 (4,5-Dichloro-2-fluorobenzaldehyde) Related Products
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- 190011-87-1(3-Chloro-2,6-difluorobenzaldehyde)
- 252004-45-8(4-Chloro-2,6-difluorobenzaldehyde)
- 879093-02-4(4-Chloro-2,5-difluorobenzaldehyde)
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